Cas no 1867780-93-5 (2-(Trifluoromethoxy)propionic acid)

• Product Name: 2-(Trifluoromethoxy)propionic acid
• CAS No: 1867780-93-5
• MF: C₄H₅F₃O₃
• MW: 158.075912237167
• CID: 6793957
• PubChem ID: 18760917
• Update Time: 2025-06-30

2-(Trifluoromethoxy)propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethoxy)propionic acid
• (2R)-2-(Trifluoromethoxy)propanoic Acid
• SCHEMBL20564554
• AKOS017343132
• 1378795-51-7
• 1867780-93-5
• STL556368
• BBL102565
• DTDBPQYWQLGLLH-UHFFFAOYSA-N
• 2-(trifluoromethoxy)propanoic acid
• 2-(Trifluoromethoxy)propionicacid
• MFCD16617772

• Inchi： 1S/C4H5F3O3/c1-2(3(8)9)10-4(5,6)7/h2H,1H3,(H,8,9)
• InChI Key： DTDBPQYWQLGLLH-UHFFFAOYSA-N
• SMILES： FC(OC(C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 158.01907850g/mol
• Monoisotopic Mass: 158.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(Trifluoromethoxy)propionic acid

2-(Trifluoromethoxy)propionic Acid: A Comprehensive Overview

2-(Trifluoromethoxy)propionic acid (CAS No. 1867780-93-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as trifluoromethoxy propionic acid, is characterized by its unique structure, which includes a trifluoromethoxy group (-OCF₃) attached to a propionic acid backbone. The presence of the trifluoromethoxy group imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various applications.

The synthesis of 2-(trifluoromethoxy)propionic acid involves advanced organic chemistry techniques, often utilizing fluorination reactions or substitution processes. Recent studies have explored novel synthetic pathways to enhance the efficiency and scalability of its production. For instance, researchers have reported the use of electrophilic fluorination methods, which not only improve yield but also reduce the environmental footprint of the synthesis process. These advancements are particularly relevant in the context of increasing demand for fluorinated compounds in pharmaceuticals and agrochemicals.

One of the most notable applications of 2-(trifluoromethoxy)propionic acid is in the development of bioactive molecules. Its trifluoromethoxy group is known to enhance the pharmacokinetic properties of drugs, such as improving metabolic stability and bioavailability. Recent research has focused on its role as an intermediate in the synthesis of novel antibiotics and antiviral agents. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of trifluoromethoxy propionic acid exhibit potent activity against multidrug-resistant bacterial strains.

In addition to its pharmaceutical applications, 2-(trifluoromethoxy)propionic acid has found utility in materials science. Its ability to form stable esters and amides makes it a valuable building block for synthesizing advanced polymers and coatings. Recent breakthroughs in polymer chemistry have leveraged this compound to develop high-performance materials with improved thermal stability and mechanical strength. These materials are being explored for use in aerospace and automotive industries, where durability under extreme conditions is critical.

The environmental impact of 2-(trifluoromethoxy)propionic acid has also been a subject of recent research. Studies have investigated its biodegradation pathways and potential toxicity to aquatic organisms. Findings indicate that while the compound exhibits moderate persistence in certain environments, its toxicity profile is relatively low compared to other fluorinated compounds. These insights are crucial for regulatory agencies aiming to establish guidelines for the safe handling and disposal of such chemicals.

Looking ahead, the future of 2-(trifluoromethoxy)propionic acid lies in its continued exploration as a versatile chemical platform. Ongoing research is focused on expanding its applications in green chemistry, where it can serve as a sustainable alternative to traditional reagents. For instance, researchers are exploring its use in catalytic processes that reduce energy consumption and waste generation.

In conclusion, 2-(trifluoromethoxy)propionic acid (CAS No. 1867780-93-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within chemistry and related fields.